Cas no 2763965-17-7 (rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid
• CAS No: 2763965-17-7
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6465978
• PubChem ID: 165982625
• Update Time: 2025-10-30

rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343824
• 2763965-17-7
• rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C11H17NO3/c1-7(13)12-6-5-9(8-3-2-4-8)10(12)11(14)15/h8-10H,2-6H2,1H3,(H,14,15)/t9-,10-/m0/s1
• InChI Key： XTNGGICQDZZQKK-UWVGGRQHSA-N
• SMILES： OC([C@@H]1[C@@H](CCN1C(C)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid

Professional Introduction to Rac-(2R,3R)-1-Acetyl-3-Cyclobutylpyrrolidine-2-Carboxylic Acid (CAS No. 2763965-17-7)

Rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid, a compound with the chemical identifier CAS No. 2763965-17-7, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both acetyl and cyclobutyl substituents in its molecular framework imparts distinct chemical properties that make it a promising candidate for further investigation.

The< strong>name Rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid provides detailed insight into its stereochemistry and functional groups. The term "rac" indicates that the molecule is a racemic mixture, containing equal amounts of both enantiomers at the stereogenic centers. Specifically, the (2R,3R) configuration denotes the stereochemical arrangement at the two chiral centers in the pyrrolidine ring. This stereochemical purity is crucial in pharmaceutical applications, as different enantiomers can exhibit varying biological activities and pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. Pyrrolidine derivatives, in particular, have shown promise as pharmacophores in various drug classes. The< strong>cyclobutyl moiety in Rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid contributes to steric hindrance and can influence the compound's interactions with biological targets. This structural feature is often exploited to enhance binding affinity and selectivity.

The acetyl group attached to the pyrrolidine ring introduces a polar functional group that can participate in hydrogen bonding and other non-covalent interactions with biological targets. These interactions are critical for determining the compound's efficacy and selectivity in biological systems. The combination of these functional groups makes Rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid a versatile scaffold for drug discovery efforts.

Recent studies have highlighted the potential of Rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid as a precursor in the synthesis of more complex pharmacological agents. Researchers have explored its utility in generating derivatives with enhanced biological activity. For instance, modifications at the acetyl and cyclobutyl positions have led to compounds with improved metabolic stability and reduced toxicity profiles. These findings underscore the importance of this compound as a building block in medicinal chemistry.

The< strong>pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting enzymes involved in critical metabolic pathways. Rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid has been investigated as a potential lead compound for such inhibitors. Its unique structural features make it well-suited for interacting with enzymes such as kinases and proteases, which are often implicated in various diseases.

In addition to its applications in drug discovery, Rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid has found utility in academic research as a model compound for studying stereoelectronic effects. The racemic mixture allows researchers to compare the behavior of different enantiomers under various conditions, providing valuable insights into structure-activity relationships. These studies contribute to a deeper understanding of molecular recognition processes and can inform future drug design strategies.

The synthesis of< strong>Rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodology have made it more accessible than previously thought. Modern techniques such as asymmetric synthesis and chiral resolution have enabled researchers to produce enantiomerically pure forms of this compound efficiently. These advancements are crucial for ensuring that subsequent biological evaluations are conducted with high fidelity.

The< strong>CAS No. 2763965-17-7 serves as a unique identifier for this compound and facilitates its recognition in scientific literature and databases. This standardized nomenclature is essential for ensuring accurate communication among researchers and regulatory agencies. The CAS number also aids in tracking the compound's history of synthesis, patents, and commercial availability.

Ongoing research continues to explore new applications for Rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid beyond traditional pharmaceutical uses. Its structural versatility makes it a valuable candidate for developing novel materials with specialized properties. For example, researchers are investigating its potential as a building block for organic electronic materials and catalysts.

In conclusion, Rac-(2R,3R)-1-acetyl-3-cyclobutylpyrrolidine-2-carboxylic acid (CAS No. 2763965-17-7) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.